N-(2-fluorophenyl)-N'-[1-(3-pyridinyl)ethyl]urea

• IUPAC Name: 1-(2-fluorophenyl)-3-(1-pyridin-3-ylethyl)urea
• InChI: InChI=1S/C14H14FN3O/c1-10(11-5-4-8-16-9-11)17-14(19)18-13-7-3-2-6-12(13)15/h2-10H,1H3,(H2,17,18,19)
• InChI Key: AAJIOCUMVOHWKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)NC(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H14FN3O
• Molecular Weight: 259.28 g/mol

Description

N-(2-fluorophenyl)-N'-[1-(3-pyridinyl)ethyl]urea, commonly known as FEU, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. FEU is a urea derivative and is structurally similar to other urea-based compounds that possess therapeutic properties.

Scientific Research Applications

FEU has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, FEU has been shown to possess anticancer, antiviral, and anti-inflammatory properties. In agriculture, FEU has been used as a pesticide and insecticide due to its ability to inhibit the growth of plant pathogens. In material science, FEU has been used as a precursor for the synthesis of various metal-organic frameworks.

Mechanism of Action

The mechanism of action of FEU is not fully understood. However, studies have shown that FEU inhibits the activity of various enzymes and proteins, including cyclin-dependent kinases, histone deacetylases, and DNA topoisomerases. FEU has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
FEU has been shown to have both biochemical and physiological effects. In vitro studies have shown that FEU inhibits the proliferation of cancer cells and induces apoptosis. FEU has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that FEU has a low toxicity profile and does not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

FEU has several advantages for lab experiments, including its ease of synthesis, low toxicity profile, and broad range of potential applications. However, FEU also has some limitations, including its low solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research and development of FEU. One potential direction is the optimization of the synthesis method to improve the yield and purity of FEU. Another direction is the development of FEU-based drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the mechanism of action of FEU and its potential applications in material science and agriculture.